Cas no 24552-04-3 (3-Octanamine)
3-Octanamine structure
Product Name:3-Octanamine
3-Octanamine Chemical and Physical Properties
Names and Identifiers
-
- octan-3-amine
- 3-Octylamine
- SCHEMBL120706
- 3-Octanamine
- 24552-04-3
- oct-3-ylamine
- Q5651966
- Hexylamine, 1-ethyl-
- 1-Ethylhexylamine #
- 3-Aminooctane
- DTXSID50338188
- DTXCID80289275
-
- Inchi： 1S/C8H19N/c1-3-5-6-7-8(9)4-2/h8H,3-7,9H2,1-2H3
- InChI Key： JASMWYNKLTULAN-UHFFFAOYSA-N
- SMILES： NC(CC)CCCCC
Computed Properties
- Exact Mass: 129.151749610Da
- Monoisotopic Mass: 129.151749610Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 52.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
3-Octanamine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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